Cas no 2227648-65-7 (rac-(1R,3R)-3-(4-bromo-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(4-bromo-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227648-65-7
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 5829505
• PubChem ID: 165852583
• Update Time: 2025-05-25

rac-(1R,3R)-3-(4-bromo-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(4-bromo-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1924907
• 2227648-65-7

• Inchi： 1S/C11H13BrN2O2/c1-11(2)9(10(11)13)7-4-3-6(12)5-8(7)14(15)16/h3-5,9-10H,13H2,1-2H3/t9-,10-/m0/s1
• InChI Key： ZGMWAMUWQSJKRQ-UWVGGRQHSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])[C@H]1[C@@H](C1(C)C)N

Computed Properties

• Exact Mass: 284.01604g/mol
• Monoisotopic Mass: 284.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.8Ų

Additional information on rac-(1R,3R)-3-(4-bromo-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine

Recent Advances in the Study of rac-(1R,3R)-3-(4-bromo-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2227648-65-7)

The compound rac-(1R,3R)-3-(4-bromo-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2227648-65-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of rac-(1R,3R)-3-(4-bromo-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine, which contribute to its ability to interact with specific biological targets. The presence of the bromo and nitro substituents on the phenyl ring, combined with the cyclopropane moiety, has been shown to enhance its binding affinity to certain enzymes and receptors. This has led to investigations into its potential as a lead compound for the treatment of various diseases, including neurological disorders and cancer.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have reported improved methods for the enantioselective synthesis of rac-(1R,3R)-3-(4-bromo-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine, which have significantly increased its availability for further biological testing. These methods often involve chiral catalysts or auxiliaries to control the stereochemistry of the cyclopropane ring, ensuring high enantiomeric purity of the final product.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that rac-(1R,3R)-3-(4-bromo-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine exhibits promising pharmacological properties. For instance, it has been shown to modulate the activity of certain neurotransmitter receptors, suggesting potential applications in the treatment of neurodegenerative diseases. Additionally, preliminary data indicate that this compound may possess anti-proliferative effects against certain cancer cell lines, warranting further investigation into its mechanisms of action.

Despite these promising findings, challenges remain in the development of rac-(1R,3R)-3-(4-bromo-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include structural optimization to improve its pharmacokinetic properties and the exploration of its interactions with other biological targets.

In conclusion, rac-(1R,3R)-3-(4-bromo-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2227648-65-7) represents a promising candidate for further drug development. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research in the chemical biology and medicinal chemistry fields. Continued efforts to elucidate its mechanisms of action and optimize its pharmacological profile will be crucial for realizing its full therapeutic potential.